Cas no 866810-53-9 (2-{5-(benzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}-N-3-(methylsulfanyl)phenylacetamide)

• Product Name: 2-{5-(benzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}-N-3-(methylsulfanyl)phenylacetamide
• CAS No: 866810-53-9
• MF: C₁₉H₁₇N₃O₄S₃
• MW: 447.550980329514
• CID: 5778686
• Update Time: 2025-11-07

2-{5-(benzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}-N-3-(methylsulfanyl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-[[5-(benzenesulfonyl)-6-oxo-1H-pyrimidin-2-yl]sulfanyl]-N-(3-methylsulfanylphenyl)acetamide
• 2-{5-(benzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}-N-3-(methylsulfanyl)phenylacetamide

• Inchi： 1S/C19H17N3O4S3/c1-27-14-7-5-6-13(10-14)21-17(23)12-28-19-20-11-16(18(24)22-19)29(25,26)15-8-3-2-4-9-15/h2-11H,12H2,1H3,(H,21,23)(H,20,22,24)
• InChI Key： FWDNTVXNSAZKOH-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(SC)=C1)(=O)CSC1NC(=O)C(S(C2=CC=CC=C2)(=O)=O)=CN=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 2-{5-(benzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}-N-3-(methylsulfanyl)phenylacetamide

Introduction to Compound with CAS No. 866810-53-9 and Product Name: 2-{5-(benzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}-N-3-(methylsulfanyl)phenylacetamide

Compound with the CAS number 866810-53-9 and the product name 2-{5-(benzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}-N-3-(methylsulfanyl)phenylacetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential therapeutic applications. The structural complexity and functional diversity of this molecule make it a promising candidate for further investigation in drug discovery and development.

The molecular framework of this compound incorporates several key functional groups that contribute to its unique chemical properties. The presence of a benzenesulfonyl group at the 5-position of the pyrimidine ring enhances its reactivity and binding affinity, which is crucial for interactions with biological targets. Additionally, the 1,6-dihydropyrimidin-2-ylsulfanyl moiety introduces a sulfanyl group that can participate in hydrogen bonding and other non-covalent interactions, further facilitating its role as a pharmacophore.

The N-3-(methylsulfanyl)phenylacetamide component of the molecule adds another layer of complexity, providing a phenyl ring with a methylsulfanyl substituent. This substitution pattern is known to influence the metabolic stability and pharmacokinetic profiles of related compounds, making it an important consideration in the design of potential drugs.

Recent research in medicinal chemistry has highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The pyrimidine scaffold, in particular, is widely recognized for its role in various biologically active molecules, including antiviral, anticancer, and anti-inflammatory agents. The compound under discussion aligns with this trend by incorporating multiple pharmacologically relevant groups into a single molecular entity.

One of the most intriguing aspects of this compound is its potential as an inhibitor of key enzymes involved in disease pathways. Studies have shown that molecules with similar structural features can modulate enzymes such as kinases and phosphodiesterases, which are often implicated in conditions like cancer and inflammation. The benzenesulfonyl and sulfanyl groups are particularly noteworthy for their ability to interact with active sites of these enzymes, potentially leading to therapeutic effects.

In vitro studies have begun to explore the biological activity of this compound, revealing promising results in preliminary assays. These studies indicate that it may exhibit inhibitory properties against certain enzymes and receptors, suggesting its utility in treating various diseases. For instance, its interaction with specific protein targets could lead to the development of new treatments for neurological disorders or metabolic diseases.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves careful manipulation of functional groups to achieve the desired molecular architecture. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to construct the complex core structure efficiently.

The stereochemistry of this molecule is also an important consideration. The precise arrangement of atoms can influence its biological activity and pharmacokinetic properties. Researchers have carefully optimized synthetic routes to ensure high enantiomeric purity, which is critical for drug development.

As research continues, further insights into the mechanism of action of this compound are expected. Understanding how it interacts with biological targets at the molecular level will provide valuable information for optimizing its therapeutic potential. Additionally, computational modeling techniques can be employed to predict binding affinities and optimize drug-like properties.

The development of new pharmaceutical agents is often hampered by challenges such as poor solubility, low bioavailability, and rapid metabolism. However, the structural features of this compound offer opportunities to address these issues through chemical modifications. For example, introducing additional polar functional groups or optimizing solubility-enhancing moieties could improve its pharmacokinetic profile.

The potential applications of this compound extend beyond traditional therapeutic areas. Its unique chemical properties make it suitable for use as an intermediate in synthesizing other biologically active molecules. This versatility underscores its value as a building block in drug discovery efforts.

In conclusion, the compound with CAS no. 866810-53-9 and product name 2-{5-(benzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}-N-3-(methylsulfanyl)phenylacetamide represents a significant advancement in pharmaceutical chemistry. Its complex structure and functional diversity make it a promising candidate for further investigation in drug discovery and development. Ongoing research aims to unlock its full therapeutic potential and explore new applications that could benefit human health.